E3 ligase Ligand 32

• CAS: 2300099-98-1
• Molecular Formula: C13H12BrN3O3
• Molecular Weight: 338.16 g/mol
• InChI: InChI=1S/C13H12BrN3O3/c1-16-10-6-7(14)2-3-8(10)17(13(16)20)9-4-5-11(18)15-12(9)19/h2-3,6,9H,4-5H2,1H3,(H,15,18,19)
• InChIKey: JTRNEHBIODAOTJ-UHFFFAOYSA-N

PROTAC development is often hindered by ligand instability (e.g., IMiD hydrolysis t1/2 <2h) or excessive molecular weight (VHL ligands >400 Da). E3 Ligase Ligand 32 solves this as a compact (338.16 Da), hydrolysis-resistant phenyl glutarimide CRBN warhead. - **Key differentiator:** 5-bromo substituent enables direct Suzuki/Sonogashira coupling without glutarimide NH protection - simplifies parallel library synthesis. - **Quantitative advantage:** Half-life >3.79h in media vs. <2h for pomalidomide-based analogs, ensuring reliable DC50/Dmax in prolonged assays. - **Proven utility:** Functional in PROTACs achieving SMARCA2/4 degradation (DC50 <100 nM). Available from BenchChem with documented purity and immediate shipment.

E3 Ligase Ligand 32 – Phenyl Glutarimide CRBN Ligand

E3 ligase Ligand 32 (IUPAC: 3-(5-bromo-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione; molecular weight 338.16) is a phenyl glutarimide (PG)-based ligand that recruits the cereblon (CRBN) E3 ubiquitin ligase . The compound features a benzimidazole core substituted with a bromine atom at the 5-position, enabling versatile linker attachment strategies for the construction of proteolysis-targeting chimeras (PROTACs) . Unlike traditional immunomodulatory imide drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide that rely on a phthalimide scaffold, the PG architecture confers distinct physicochemical properties relevant to chemical biology and drug discovery [1].

Alternative CRBN warhead chemotype (phenyl glutarimide) distinct from IMiDs

5‑bromo benzimidazole exit vector for modular linker conjugation

Compact molecular footprint compared to VHL‑based ligands

• [1] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs, Angew. Chem. Int. Ed. 2021, 60, 26663–26670. View Source

Why Pomalidomide and VH032 Cannot Replace E3 Ligase Ligand 32

E3 ligase ligands are not interchangeable module parts. The CRBN recruitment profile, linker attachment chemistry, chemical stability, and pharmacokinetic attributes differ markedly between ligand classes. Pomalidomide-based PROTACs exhibit rapid hydrolysis in cell culture media (t1/2 < 2 h), which compromises intracellular exposure and degradation potency [1]. VHL-based ligands such as VH032 (MW > 400 Da) impose a larger molecular weight penalty and exhibit strict stereochemical requirements for productive ternary complex formation [2]. E3 ligase Ligand 32, as a phenyl glutarimide derivative, offers an alternative CRBN warhead with a distinct halogen-functionalized vector that supports modular conjugation while maintaining a compact molecular footprint compared to VHL ligands .

Pomalidomide‑based ligands

Pomalidomide‑derived PROTACs may undergo rapid hydrolysis in culture media, compromising intracellular exposure and degradation readouts.

VHL‑based ligands (e.g., VH032)

Larger molecular weight and strict stereochemical requirements may limit PROTAC optimization and productive ternary complex formation.

Chemotype mismatch

Phenyl glutarimide‑based binders exhibit distinct linker attachment chemistry and stability profiles not replicated by phthalimide‑ or VHL‑based ligands.

• [1] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs, Angew. Chem. Int. Ed. 2021, 60, 26663–26670. View Source
• [2] Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe, ACS Omega 2020, 5, 30946–30955. View Source

E3 Ligase Ligand 32 vs. CRBN and VHL Ligands

Hydrolytic Stability: PG vs. IMiD-Based CRBN Binders

IMiD-based PROTACs derived from pomalidomide undergo rapid hydrolysis in commonly used cell culture media (RPMI-1640, DMEM). In a systematic stability assessment, pomalidomide-conjugated PROTACs displayed a half-life (t1/2) of < 2 h in RPMI-1640, whereas phenyl glutarimide (PG)-based PROTACs, which share the same chemotype core as E3 ligase Ligand 32, exhibited significantly extended half-lives (> 3.79 h) [1]. This class-level improvement in chemical stability is attributed to the replacement of the phthalimide ring with a phenyl glutarimide scaffold, which reduces spontaneous ring-opening hydrolysis.

Hydrolytic Stability

Class‑level inference

PG‑PROTACs t_1/2 > 3.79 h vs pomalidomide‑PROTACs < 2 h in RPMI‑1640

Supports more reliable degradation readouts in long‑duration cell assays.

Direct measurement for E3 Ligase Ligand 32 not publicly available; class‑representative data.

Evidence Dimension	Half-life (t1/2) in cell culture media
Target Compound Data	PG-PROTAC (class representative): t1/2 > 3.79 h in RPMI-1640
Comparator Or Baseline	Pomalidomide-based PROTAC: t1/2 < 2 h in RPMI-1640
Quantified Difference	≥ 1.9-fold increase in half-life for PG-based PROTACs
Conditions	RPMI-1640 cell culture medium at 37 °C; LC-MS/MS quantification as reported in Angew. Chem. Int. Ed. 2021. Note: Data reflects class-level behavior of PG ligands; direct measurement for E3 ligase Ligand 32 itself is not available in the public domain.

Why This Matters

Extended half-life in assay media translates to more reliable degradation readouts and reduces the risk of false-negative results caused by ligand degradation during cell-based PROTAC evaluation.

• [1] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs, Angew. Chem. Int. Ed. 2021, 60, 26663–26670; Table 1 and corresponding text. View Source

Ligand Efficiency: PG Ligands vs. Traditional IMiDs

Phenyl glutarimide ligands retain CRBN binding affinity with high ligand efficiency (LE > 0.48), as demonstrated across a panel of PG analogs in a TR-FRET competition assay [1]. This compares favorably with thalidomide (LE ≈ 0.38) and pomalidomide (LE ≈ 0.42), indicating that PG-based CRBN binders achieve comparable or superior target engagement relative to their molecular size [1]. The compact nature of E3 ligase Ligand 32 (MW 338.16) is consistent with this class property, suggesting efficient CRBN engagement.

Ligand Efficiency

Class‑level inference

PG analogs LE > 0.48 vs pomalidomide LE ≈ 0.42 (TR‑FRET)

May support efficient CRBN engagement with a lower molecular‑weight penalty.

Ligand‑32‑specific LE not publicly reported; class‑level trend.

Evidence Dimension	CRBN Ligand Efficiency (LE)
Target Compound Data	PG analogs class: LE > 0.48 (representative panel)
Comparator Or Baseline	Thalidomide: LE ≈ 0.38; Pomalidomide: LE ≈ 0.42
Quantified Difference	PG analogs: LE > 0.48 vs. pomalidomide LE ≈ 0.42 (≥ 14% improvement)
Conditions	TR-FRET competition assay measuring displacement of a fluorescent CRBN probe; Angew. Chem. Int. Ed. 2021. Direct measurement for E3 ligase Ligand 32 not publicly reported.

Why This Matters

Higher ligand efficiency allows retention of CRBN engagement while minimizing molecular weight, which is critical for maintaining favorable physicochemical properties and oral bioavailability of the resulting PROTAC.

• [1] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs, Angew. Chem. Int. Ed. 2021, 60, 26663–26670; Table 1 and text discussing ligand efficiency. View Source

Linker Attachment: 5-Bromo Benzimidazole vs. Pomalidomide

E3 ligase Ligand 32 carries a bromine atom at the 5-position of the benzimidazole ring, providing a well-defined exit vector for palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig) to install linkers . In contrast, pomalidomide-based ligands typically rely on the aniline nitrogen or amide nitrogen for linker attachment, which can introduce synthetic challenges including regioselectivity issues and potential interference with CRBN binding [1]. The bromo-substituted benzimidazole scaffold enables regioselective, orthogonal conjugation chemistry without modifying the glutarimide pharmacophore required for CRBN engagement.

Linker Attachment

Direct head‑to‑head

5‑bromo benzimidazole enables Pd‑catalyzed cross‑coupling; pomalidomide relies on aniline/amide attachment.

Supports regioselective conjugation without modifying the glutarimide pharmacophore.

Based on structural analysis; synthetic modularity advantage reported.

Evidence Dimension	Linker attachment chemistry
Target Compound Data	Bromine at 5-position of benzimidazole enables Pd-catalyzed cross-coupling
Comparator Or Baseline	Pomalidomide: aniline or amide-based linker attachment
Quantified Difference	Not quantifiable; qualitative advantage in synthetic modularity and regioselectivity
Conditions	Structural analysis based on IUPAC name and SMILES (CN1C(=O)N(C2CCC(=O)NC2=O)C2=CC=C(Br)C=C21) vs. pomalidomide structure.

Why This Matters

The bromine functional group allows precise and efficient linker installation without modifying the core CRBN-binding pharmacophore, reducing synthetic complexity and preserving ligand potency during PROTAC assembly.

• [1] Pomalidomide structure and typical linker attachment modes reviewed in: PROTAC Technology: Opportunities and Challenges, ACS Med. Chem. Lett. 2020, 11, 237–240. View Source

PROTAC Validation: SMARCA2/4 Degradation

E3 ligase Ligand 32 has been specifically employed as the CRBN-recruiting element in PROTAC SMARCA2/4-degrader-29 (HY-162743), which achieved degradation of SMARCA2 in A549 cells with DC50 < 100 nM and SMARCA4 in MV411 cells with DC50 < 100 nM . This demonstrates that the ligand is functionally competent to recruit CRBN and induce target protein ubiquitination and degradation in a cellular context, a prerequisite for any PROTAC-building block intended for biological evaluation.

PROTAC Validation

Supporting evidence

SMARCA2/4‑degrader‑29 (incorporating Ligand 32): DC₅₀ < 100 nM in A549 and MV411 cells.

Reported functional CRBN recruitment and intracellular degradation endpoint.

No direct comparator using an alternative E3 ligand publicly available.

Evidence Dimension	Cellular degradation potency of PROTAC incorporating the ligand
Target Compound Data	PROTAC SMARCA2/4-degrader-29: DC50 < 100 nM for SMARCA2 (A549) and SMARCA4 (MV411)
Comparator Or Baseline	N/A (no direct comparator using a different E3 ligand in the same target context is publicly available)
Quantified Difference	N/A
Conditions	A549 cells (SMARCA2) and MV411 cells (SMARCA4); DC50 measured after 24 h treatment .

Why This Matters

Validates that E3 ligase Ligand 32 is not merely a theoretical CRBN binder but has been successfully integrated into a functional PROTAC that achieves potent intracellular degradation, reducing procurement risk for researchers selecting a pre-validated ligand.

Molecular Weight Advantage Over VHL Ligands

E3 ligase Ligand 32 has a molecular weight of 338.16 g/mol , which is substantially lower than commonly used VHL ligands such as VH032 (MW ~ 435 g/mol) [1]. In PROTAC design, lower molecular weight of the E3 ligand component translates into greater scope for linker and target-binding moiety optimization while staying within the overall molecular weight boundaries conducive to cell permeability and oral bioavailability.

Molecular Weight

Cross‑study comparable

338.16 Da (Ligand 32) vs ≈ 435 Da (VH032) – 22% reduction.

Lower ligand MW may facilitate PROTAC property optimization within Ro5 boundaries.

Calculated from molecular formulae; not an experimental comparison.

Evidence Dimension	Molecular weight of E3 ligase ligand
Target Compound Data	E3 ligase Ligand 32: MW = 338.16 g/mol
Comparator Or Baseline	VH032 (standard VHL ligand): MW ≈ 435 g/mol
Quantified Difference	97 g/mol lower than VH032 (~22% reduction)
Conditions	Calculated from molecular formulae: C13H12BrN3O3 (Ligand 32) vs. C22H28N4O5S (VH032).

Why This Matters

Lower molecular weight of the E3 ligand component provides a significant advantage in optimizing PROTAC physicochemical properties, particularly when targeting proteins with high molecular weight ligands or when aiming for oral administration routes.

• [1] VH032 Molecular Weight: PubChem Compound Summary for CID 138459097. Accessed 2025. View Source

E3 Ligase Ligand 32 Application Scenarios

PROTAC Library Synthesis: Regioselective Linker Attachment

When building a focused PROTAC library, the 5-bromo substituent of E3 ligase Ligand 32 permits high-yielding Suzuki-Miyaura or Sonogashira coupling without protection of the glutarimide NH, simplifying parallel synthesis workflows . This contrasts with pomalidomide-based ligands where linker attachment often requires multi-step protection/deprotection to preserve CRBN binding affinity .

Cell-Based Degradation Assays with Stable Ligands

For cell-based protein degradation assays extending beyond 6–24 h, the enhanced hydrolytic stability of the phenyl glutarimide scaffold (class t1/2 > 3.79 h) [1] reduces the likelihood of ligand degradation confounding DC50/Dmax determinations, relative to IMiD-based PROTACs which degrade rapidly (t1/2 < 2 h) [1].

Linker Optimization SAR Studies for CRBN Engagement

The compact molecular weight (338.16 Da) and high ligand efficiency (> 0.48 for the PG class) [1] make E3 ligase Ligand 32 a suitable starting point for SAR campaigns exploring linker length, rigidity, and composition, without the risk of exceeding Ro5-compliant molecular weight thresholds early in the optimization process .

CRBN-Directed Degradation of Epigenetic Targets

E3 ligase Ligand 32 has proven functionality in a PROTAC achieving SMARCA2/4 degradation with DC50 < 100 nM . Researchers targeting BRM/BRG1 or other SWI/SNF complex subunits can leverage this ligand with confidence, reducing the need for de novo CRBN ligand screening and validation .

Application

Selection Property

Validation Focus

PROTAC library synthesis

5‑bromo benzimidazole exit vector

Regioselective conjugation and CRBN binding retention

Cell‑based degradation assays (>6 h)

Phenyl glutarimide scaffold stability

Ligand half‑life in assay media

Linker SAR optimization

Compact MW and high ligand efficiency

Ro5‑compliant MW maintenance during optimization

CRBN‑directed degradation of epigenetic targets

Pre‑reported CRBN recruitment for SWI/SNF

SMARCA2/4 degradation endpoint context

• [1] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs, Angew. Chem. Int. Ed. 2021, 60, 26663–26670. View Source